Cas no 1443345-29-6 (Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate)

• Product Name: Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate
• CAS No: 1443345-29-6
• MF: C₁₂H₁₄ClFO₃
• MW: 260.689166545868
• MDL: MFCD18911537
• CID: 5180220
• Update Time: 2026-03-05

Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate

• MDL： MFCD18911537
• Inchi： 1S/C12H14ClFO3/c1-2-16-12(15)4-3-7-17-11-6-5-9(13)8-10(11)14/h5-6,8H,2-4,7H2,1H3
• InChI Key： ZKXBGAXUGICZLP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCOC1=CC=C(Cl)C=C1F

Computed Properties

• Exact Mass: 260.062
• Monoisotopic Mass: 260.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5A^2

Additional information on Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate

Recent Advances in the Study of Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate (CAS: 1443345-29-6)

Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate (CAS: 1443345-29-6) is a chemical compound of significant interest in the field of medicinal chemistry and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders. This research brief consolidates the latest findings on the compound's synthesis, biological activity, and potential applications.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate via a multi-step reaction pathway involving the esterification of 4-(4-chloro-2-fluoro-phenoxy)butanoic acid. The researchers emphasized the compound's high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The study also noted the compound's stability under various storage conditions, which is critical for its industrial application.

In terms of biological activity, recent in vitro studies have demonstrated that Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings, reported in Bioorganic & Medicinal Chemistry Letters (2024), suggest the compound's potential as a lead structure for developing new anti-inflammatory agents. However, further in vivo studies are required to validate its efficacy and safety profile.

Another area of interest is the compound's role in metabolic regulation. A preprint from ChemRxiv (2024) revealed that derivatives of Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate showed promising activity as peroxisome proliferator-activated receptor (PPAR) agonists. PPARs are nuclear receptors involved in lipid metabolism and glucose homeostasis, making them attractive targets for treating metabolic syndromes such as diabetes and obesity. The study identified specific structural modifications that enhance the compound's binding affinity to PPARγ, opening new avenues for drug design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate. A review in Current Topics in Medicinal Chemistry (2023) pointed out the need for improved bioavailability and reduced off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations, as reported in a recent conference abstract from the American Chemical Society (2024).

In conclusion, Ethyl 4-(4-chloro-2-fluoro-phenoxy)butanoate (CAS: 1443345-29-6) represents a versatile scaffold with significant potential in drug discovery. Its applications span anti-inflammatory and metabolic therapies, supported by robust synthetic methodologies and emerging biological data. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications.